Cas no 69875-87-2 (benzyl(2-fluorophenyl)methylamine)

• Product Name: benzyl(2-fluorophenyl)methylamine
• CAS No: 69875-87-2
• MF: C₁₄H₁₄FN
• MW: 215.266067028046
• MDL: MFCD01077506
• CID: 513413
• PubChem ID: 810867
• Update Time: 2025-04-19

benzyl(2-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-fluoro-N-(phenylmethyl)-
• Benzyl-(2-fluoro-benzyl)-amine
• [(2-fluorophenyl)methyl]benzylamine
• AC1LFY0F
• AG-G-72650
• N-benzyl(2-fluorophenyl)methanamine
• Oprea1_357331
• Oprea1_511134
• ST064897
• benzyl(2-fluorophenyl)methylamine
• 69875-87-2
• benzyl-(2-fluoro-benzyl)-amine, AldrichCPR
• CHEMBL549745
• MFCD01077506
• BDBM50294024
• BENZYL-(2-FLUOROBENZYL)AMINE
• SB79010
• CS-0246432
• benzyl[(2-fluorophenyl)methyl]amine
• DTXSID90355637
• N-Benzyl-2-fluorobenzylamine
• SCHEMBL17294506
• N-[(2-fluorophenyl)methyl]-1-phenylmethanamine
• N-benzyl-1-(2-fluorophenyl)methanamine
• SR-01000325680-1
• SR-01000325680
• AKOS000226175
• EN300-32641
• STK511383
• DB-208340
• G28407
• ALBB-021360
• benzyl(2-fluorobenzyl)amine

• MDL： MFCD01077506
• Inchi： 1S/C14H14FN/c15-14-9-5-4-8-13(14)11-16-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： PHIOLPRORSUAGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.11895
• Monoisotopic Mass: 215.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Boiling Point: 305.7°C at 760 mmHg
• Flash Point: 138.7°C
• PSA: 16.61

benzyl(2-fluorophenyl)methylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT